(E)-ethyl 2-(3-(3-nitrophenyl)acrylamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[(E)-3-(3-nitrophenyl)prop-2-enoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C21H22N2O5S/c1-2-28-21(25)19-16-9-4-3-5-10-17(16)29-20(19)22-18(24)12-11-14-7-6-8-15(13-14)23(26)27/h6-8,11-13H,2-5,9-10H2,1H3,(H,22,24)/b12-11+
• InChI Key: IUJFGCVYQMBNPT-VAWYXSNFSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol

Description

“(E)-ethyl 2-(3-(3-nitrophenyl)acrylamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate” is a chemical compound with the molecular formula C20H20N2O5S. It has a molecular weight of 400.448 g/mol.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. It also contains a nitrophenyl group and an acrylamido group.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3 and a boiling point of 654.8±55.0 °C at 760 mmHg.

Scientific Research Applications

Anti-rheumatic Potential

A study by Sherif and Hosny (2014) explored the anti-rheumatic potential of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate [THBTD] and its metal complexes. These compounds demonstrated significant antioxidant, analgesic, and anti-rheumatic effects in an in vivo collagen-adjuvant arthritis model in rats (Sherif & Hosny, 2014).

Antibacterial and Antifungal Activities

Altundas et al. (2010) synthesized new cycloalkylthiophene-Schiff bases and their Cr(III) and Zn(II) complexes, which exhibited significant antibacterial and antifungal activities against various pathogenic strains. This highlights the potential of related thiophene derivatives in developing new antimicrobial agents (Altundas et al., 2010).

Nonlinear Optical Limiting

Anandan et al. (2018) designed and synthesized thiophene dyes for enhanced nonlinear optical limiting, suitable for optoelectronic devices aimed at protecting human eyes and optical sensors. These compounds demonstrate significant potential in the development of photonic or optoelectronic devices (Anandan et al., 2018).

Synthesis and Characterization

Lee et al. (2009) detailed the synthesis and crystal structure determination of a related compound, highlighting its structural features, including intermolecular hydrogen bonding and π-π stacking. This research contributes to the understanding of the chemical and physical properties of thiophene derivatives, which can be crucial for their application in various scientific fields (Lee et al., 2009).